![molecular formula F4Se B082031 Selenium tetrafluoride CAS No. 13465-66-2](/img/structure/B82031.png)
Selenium tetrafluoride
Overview
Description
Selenium tetrafluoride (SeF4) is a chemical compound with the formula SeF4. It is a colorless, highly reactive gas that is used in a variety of scientific research applications. This compound is a powerful oxidizing agent and can be used as a fluorinating agent in organic synthesis.
Scientific Research Applications
Chemical Properties and Reactivity : Selenium tetrafluoride is known for its reactivity and interactions with other compounds. It reacts with substances like 'Pyrex' glass and is rapidly hydrolyzed by water or moist air (Bowen, 1953). Additionally, SeF4 forms adducts with various compounds, demonstrating ionic structures in solid states and strong fluorine bridging interactions (Gillespie & Whitla, 1970).
Preparation and Properties of Selenium Compounds : Research on this compound has led to the recovery and analysis of important compounds like selenium pentafluoride chloride (SeF5Cl), highlighting its potential in synthesizing new selenium compounds (Colton, Margrave & Wilson, 1971).
Molecular Geometry and Crystal Structures : Studies have detailed the molecular geometry and crystal structures of this compound in different states, providing insights into its chemical behavior and potential applications in materials science (Edwards & Jones, 1970).
Vibrational Spectra and Structural Analysis : The vibrational spectra and structures of this compound have been explored, revealing details about its molecular symmetry and bonding characteristics (Adams & Downs, 1972).
Ionization and Conductivity in Solutions : this compound's behavior as a weak base in solutions like liquid hydrogen fluoride, and its ionization characteristics, have been studied, which could inform its use in various chemical processes (Brownstein & Gillespie, 1973).
Applications in High-Tech and Biotechnology : Beyond direct chemical applications, selenium, as a chalcogenide element, finds use in areas like optical fibers, electrochemical sensing, and photovoltaics. The unique properties of selenium-based materials make them suitable for a variety of industrial applications (Ahluwalia, 2017).
Environmental and Biological Applications : Selenium compounds, including those derived from this compound, have potential uses in environmental biotechnology for bioremediation and in biological contexts for health applications (Nancharaiah & Lens, 2015); (Wu et al., 2015).
Mechanism of Action
Target of Action
Selenium tetrafluoride (SeF4) is primarily used as a fluorinating reagent in organic syntheses . It targets various organic compounds, including alcohols, carboxylic acids, and carbonyl compounds . The fluorination of these compounds can lead to significant changes in their chemical properties and reactivity.
Mode of Action
SeF4 interacts with its targets by donating fluorine atoms. This process, known as fluorination , involves the replacement of a hydrogen atom in the target molecule with a fluorine atom . The introduction of fluorine can enhance the stability, reactivity, or biological activity of the target compounds.
Pharmacokinetics
It’s known that sef4 is a colorless liquid that reacts readily with water This suggests that it may have a relatively high reactivity and short half-life in biological systems, particularly in aqueous environments
Result of Action
The primary result of SeF4’s action is the fluorination of target compounds. This can lead to significant changes in the compounds’ chemical properties and reactivity. For example, fluorinated alcohols, carboxylic acids, or carbonyl compounds may exhibit enhanced stability, reactivity, or biological activity .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known to be a fluorinating reagent, which suggests it could potentially interact with various biomolecules by introducing fluorine atoms into their structures
Cellular Effects
The cellular effects of selenium tetrafluoride are not well-documented. Selenium-containing compounds have been shown to have various effects on cells. For example, selenium nanoparticles have been found to have anti-inflammatory and anti-apoptotic effects in liver cells
Molecular Mechanism
It is known that selenium in SeF4 has an oxidation state of +4 . In the gaseous phase, it has a see-saw shape, with a pseudo-trigonal pyramidal disposition of the five electron pairs around the selenium atom
Metabolic Pathways
Selenium is known to be involved in various metabolic pathways in its other forms
Properties
InChI |
InChI=1S/F4Se/c1-5(2,3)4 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMOBWAXBGUSOPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
F[Se](F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F4Se | |
Record name | selenium tetrafluoride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Selenium_tetrafluoride | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50158848 | |
Record name | Selenium tetrafluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50158848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13465-66-2 | |
Record name | Selenium fluoride (SeF4), (T-4)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13465-66-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Selenium tetrafluoride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013465662 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Selenium tetrafluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50158848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Selenium tetrafluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.352 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | SELENIUM TETRAFLUORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/73U0ARO564 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Q1: What is the molecular formula, weight, and structure of selenium tetrafluoride?
A1: this compound has the molecular formula SeF4 and a molecular weight of 154.96 g/mol. Electron diffraction studies [, ] confirmed a distorted tetrahedral structure for SeF4 in the gaseous state, resembling sulfur tetrafluoride. The structure can be described as a see-saw shape, with the selenium atom at the center.
Q2: What spectroscopic data is available for this compound?
A2: Various spectroscopic techniques have been employed to study SeF4.
Infrared (IR) spectroscopy [, , , , ] has been used extensively to investigate the structure of SeF4, particularly in adducts, and provided insights into its bonding and interactions with other molecules. * Raman spectroscopy [, , , ] provided complementary vibrational information. * Nuclear magnetic resonance (NMR) spectroscopy, specifically 19F and 77Se NMR, [, , ] has been valuable in studying the behavior of SeF4 in solution, particularly its adducts with Lewis acids. * Microwave spectroscopy* [, ] contributed to determining the structure and dipole moment of SeF4.
Q3: How does this compound react as a fluorinating agent?
A3: this compound acts as a milder fluorinating agent compared to sulfur tetrafluoride []. It effectively converts carbonyl groups in aldehydes and ketones to geminal difluoroalkanes [, ].
Q4: Can this compound be used to prepare other selenium compounds?
A4: Yes, this compound reacts with tellurium dioxide to yield tellurium tetrafluoride [].
Q5: How does this compound react with Lewis acids?
A5: this compound exhibits Lewis acid-base properties. It forms adducts with various Lewis acids, including:* Boron trifluoride (BF3) [, ]: forming SeF4·BF3.* Pentafluorides of antimony, arsenic, niobium, and tantalum [, , ]: forming SeF4·MF5 (M = Sb, As, Nb, Ta) adducts.
Q6: What is the structure of this compound adducts?
A6: Spectroscopic studies, including IR, Raman, and NMR, along with conductivity and cryoscopic measurements suggest that SeF4 adducts with Lewis acids generally exhibit ionic structures in the solid state, formulated as [SeF3]+[MF6]- ([BF4]-) [, ]. These structures often involve significant fluorine bridging between the ions.
Q7: Does the structure of this compound adducts persist in solution?
A7: Evidence suggests that fluorine bridging interactions persist to some degree in the molten state and in solutions of these adducts in solvents like nitrobenzene [].
Q8: What is the stability of this compound?
A8: this compound is relatively stable but readily hydrolyzes in moist air [].
Q9: How does this compound react with common solvents and reagents?
A9: this compound displays limited reactivity with some common reagents at room temperature, including:* Ammonia (NH3) [, ]* Pyridine (C5H5N) [, ]* Sulfur dioxide (SO2) [, ]* Sulfur trioxide (SO3) [, ]* Halogen fluorides (IF5, BrF3, BrF5, ClF3) [, ]* this compound (SeF4) [, ]
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